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Compound of Interest

Compound Name: Heptadecyl! acrylate

Cat. No.: B13791135

For Researchers, Scientists, and Drug Development Professionals

Heptadecyl acrylate (HDA), a long-chain alkyl acrylate, is a versatile monomer used in the
synthesis of polymers for a range of specialized applications, from advanced coatings and
adhesives to novel drug delivery systems. Its extended seventeen-carbon alkyl chain imparts
significant hydrophobicity and flexibility to polymer formulations. This guide provides an
objective comparison of Heptadecyl acrylate's performance against industry-standard
alternatives, supported by established experimental data for long-chain acrylates and
standardized testing protocols.

Physicochemical Properties: Foundation of
Performance

The performance of an acrylate monomer is fundamentally linked to its physicochemical
properties. The long alkyl chain of Heptadecyl acrylate influences its solubility, melting point,
and glass transition temperature, which in turn dictate the characteristics of the resulting
polymer.
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Stearyl Behenyl
Heptadecyl Acrylate Acrylate
Property Acrylate (C18A) - (C22A) - Reference
(C17A) Industry Industry
Standard Standard
Molecular
C20H3802 C21H4002 C25H4802 [1]12]
Formula
Molecular Weight  310.5 g/mol 324.54 g/mol 380.65 g/mol [1][2]
Clear, colorless White waxy solid ]
Appearance o T Solid [1][2]
liquid or clear liquid
) 0.87 g/cm?3 at 25
Density - - (1]
°C
3 , 455.7+14.0 °C
Boiling Point >174 °C Decomposes ) [11[2]
(Predicted)
Melting Point <-100 °C 32-34 °C 45.0t0 49.0 °C [1][2]
Glass Transition
-72°C - - [1]
(Tg)
Viscosity 11 mPa-s - - [1]

Performance in Key Applications: A Comparative
Analysis

While direct, quantitative head-to-head performance data for Heptadecyl acrylate is limited in
publicly available literature, its performance can be reliably inferred based on structure-property
relationships established for long-chain acrylates.[2] The length of the alkyl chain is a critical
determinant of performance.[3]

Coatings and Adhesives

In coatings and adhesives, the long alkyl chain of Heptadecyl acrylate is expected to enhance
hydrophobicity, flexibility, and adhesion.[1][4]
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Performance Metric

Expected Performance of
Heptadecyl Acrylate

Industry Standard
Performance (e.g., Stearyl

Acrylate)
Adhesion High High
Water Resistance Excellent Excellent
Flexibility High High
Chemical Resistance Good Good
Tack (Adhesives) Moderate Moderate to High
Peel Strength High High
Shear Strength Moderate Moderate

Drug Delivery Systems

In the realm of drug delivery, long-chain acrylates are employed to formulate nanoparticles for

controlled release applications.[2] The hydrophobicity of the polymer is a key factor in drug

encapsulation and release kinetics.

Performance Metric

Expected Performance of

Heptadecyl Acrylate

Industry Standard
Performance (e.g., Stearyl,
Behenyl Acrylate)

Drug Loading Capacity

Good for lipophilic drugs

High for lipophilic drugs

(increases with chain length)

Drug Release Rate

Faster release than longer-

chain acrylates

Slower, more sustained
release with increasing chain

length

Nanoparticle Stability

Forms stable nanoparticles

Forms stable nanoparticles

Experimental Protocols

To facilitate direct comparison, the following are detailed methodologies for key experiments

based on industry standards.
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Adhesion Testing for Coatings (ASTM D3359)

» Objective: To assess the adhesion of coating films to metallic substrates by applying and
removing pressure-sensitive tape over cuts made in the film.

o Methodology:

o Apply the acrylate-based coating to a clean, dry substrate and cure according to specified
conditions.

o Make a series of parallel cuts through the coating to the substrate using a sharp cutting
tool.

o Make a second series of cuts perpendicular to the first to create a cross-hatch pattern.
o Apply a specified pressure-sensitive tape over the cross-hatched area.

o Smooth the tape into place, ensuring good contact with the coating.

o Rapidly pull the tape off at a 180° angle.

o Examine the grid area for any removal of the coating and classify the adhesion according
to the ASTM scale (5B: no peeling or removal, to OB: severe peeling).

Peel Adhesion of Pressure-Sensitive Tapes (ASTM
D3330/D3330M)

» Objective: To measure the force required to peel a pressure-sensitive adhesive from a
standard test panel at a specified angle and speed.

o Methodology:

o Prepare a test specimen by applying a strip of the acrylate-based adhesive to a standard
stainless steel panel.

o Dwell for a specified time under controlled temperature and humidity.

o Mount the test panel in a tensile testing machine.
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o Peel the tape from the panel at a 180° angle at a constant rate of speed.

o Record the force required to peel the tape. The result is typically expressed in Newtons
per 25 mm.

In Vitro Drug Release from Nanoparticles (Dialysis
Method)

o Objective: To determine the rate of release of an encapsulated drug from acrylate-based
nanoparticles in a simulated physiological environment.

o Methodology:

o Prepare drug-loaded nanoparticles by a suitable method (e.g., nanoprecipitation or
emulsion polymerization).

o Isolate and purify the nanoparticles to remove any unencapsulated drug.

o Disperse a known quantity of the drug-loaded nanopatrticles in a release medium (e.g.,
phosphate-buffered saline, pH 7.4) within a dialysis bag of a specific molecular weight cut-
off.

o Place the dialysis bag in a larger volume of the same release medium, maintained at 37°C
with constant stirring.

o At predetermined time intervals, withdraw aliquots from the external release medium and
replace with fresh medium.

o Quantify the amount of drug released into the aliquots using a suitable analytical
technique (e.g., UV-Vis spectrophotometry or HPLC).

o Calculate the cumulative percentage of drug released over time.

Visualizing Relationships and Workflows

To better understand the interplay of factors influencing Heptadecyl acrylate's performance
and the typical experimental process, the following diagrams are provided.
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Caption: Structure-Property-Performance relationship for Heptadecyl Acrylate.
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Caption: A typical experimental workflow for performance benchmarking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benchmarking Heptadecyl Acrylate: A Comparative
Guide to Performance in Polymer Applications]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13791135#benchmarking-heptadecyl-acrylate-
performance-against-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/pdf/A_Comparative_Guide_to_Long_Chain_Acrylates_for_Advanced_Drug_Delivery.pdf
https://www.mdpi.com/2073-4360/15/10/2389
https://www.ulprospector.com/en/na/Coatings/Detail/10912/8889650/Heptadecyl-Acrylate-C17A-C17A
https://www.benchchem.com/product/b13791135#benchmarking-heptadecyl-acrylate-performance-against-industry-standards
https://www.benchchem.com/product/b13791135#benchmarking-heptadecyl-acrylate-performance-against-industry-standards
https://www.benchchem.com/product/b13791135#benchmarking-heptadecyl-acrylate-performance-against-industry-standards
https://www.benchchem.com/product/b13791135#benchmarking-heptadecyl-acrylate-performance-against-industry-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13791135?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13791135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

